Cas no 766-16-5 (4-Fluoro-2-methylpyridine)

4-Fluoro-2-methylpyridine is a fluorinated pyridine derivative characterized by its methyl and fluorine substituents at the 2- and 4-positions, respectively. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its structural features enable selective functionalization. The fluorine atom enhances electron-withdrawing properties, influencing reactivity in cross-coupling and nucleophilic substitution reactions, while the methyl group contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse synthetic applications. The compound is particularly valuable in the development of bioactive molecules, where precise substitution patterns are critical for optimizing activity and pharmacokinetic properties.
4-Fluoro-2-methylpyridine structure
4-Fluoro-2-methylpyridine structure
Product Name:4-Fluoro-2-methylpyridine
CAS No:766-16-5
MF:C6H6FN
MW:111.116944789886
MDL:MFCD04114145
CID:39803
PubChem ID:2762819
Update Time:2025-05-28

4-Fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-methylpyridine
    • 4-(MALEINIMIDO)PHENYL ISOCYANATE
    • 4-Fluoro-2-picoline
    • 4-fluoro-2-methyl-pyridine
    • PubChem21038
    • Pyridine,4-fluoro-2-methyl-
    • 4-fluoranyl-2-methyl-pyridine
    • LEJYGRVERQVBLB-UHFFFAOYSA-N
    • AM62455
    • AB17919
    • AB0009676
    • ST2411415
    • A9709
    • A838769
    • 766F165
    • J-515665
    • 2-Methyl-4-Fluoropyridine
    • FT-0646531
    • CS-W005007
    • AKOS005063649
    • SCHEMBL12443
    • MFCD04114145
    • SY021351
    • EN300-103099
    • 766-16-5
    • DTXSID10376480
    • trans-4-(Carbobenzoxyamino)cyclohexanecarboxylicAcid
    • GS-6616
    • DB-081287
    • DB-138429
    • 828-289-6
    • DTXCID60327508
    • MDL： MFCD04114145
    • Inchi： 1S/C6H6FN/c1-5-4-6(7)2-3-8-5/h2-4H,1H3
    • InChI Key： LEJYGRVERQVBLB-UHFFFAOYSA-N
    • SMILES： FC1C=CN=C(C)C=1

Computed Properties

  • Exact Mass: 111.04800
  • Monoisotopic Mass: 111.048427358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Boiling Point: 128-132℃
  • Refractive Index: 1.4715
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 12.89000
  • LogP: 1.52910
  • Sensitiveness: Air Sensitive

4-Fluoro-2-methylpyridine Security Information

4-Fluoro-2-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-2-methylpyridine Pricemore >>

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